methyl (2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)acetate

• CAS RN: 33350-83-3
• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: methyl 2-(2-oxo-4H-1,4-benzoxazin-3-ylidene)acetate
• InChI: InChI=1S/C11H9NO4/c1-15-10(13)6-8-11(14)16-9-5-3-2-4-7(9)12-8/h2-6,12H,1H3
• InChI Key: HYUHHJZPKDHFRH-UHFFFAOYSA-N
• Isomeric SMILES: COC(=O)/C=C/1\C(=O)OC2=CC=CC=C2N1
• Canonical SMILES: COC(=O)C=C1C(=O)OC2=CC=CC=C2N1

Description

“Methyl (2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)acetate” is a chemical compound with the molecular formula C12H11NO4. It is a benzoxazin derivative.

Synthesis Analysis

This compound was synthesized under mild conditions from 2-aminophenols and dimethyl-2-oxoglutarate.

Molecular Structure Analysis

The molecular weight of this compound is 233.22. The structure of this compound was confirmed by various spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and MS.

Chemical Reactions Analysis

The compound has been studied as a corrosion inhibitor for carbon steel in 1M H2SO4 solution. The inhibitive action of the compound against the corrosion of carbon steel was investigated by weight-loss and hydrogen evolution measurements.

Physical And Chemical Properties Analysis

The compound is a solid. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved sources.

Mechanism of Action

The compound acts as a corrosion inhibitor. Its inhibition efficiency increases with the increase of concentration. The temperature effect on the corrosion behavior of carbon steel in 1M H2SO4 with and without the inhibitor was studied. The synergistic action caused by iodide ions on the corrosion inhibition of carbon steel in 1M H2SO4 by the compound was also studied.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it may be harmful if swallowed.